4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C13H13NS
• Molecular Weight: 215.32 g/mol
• IUPAC Name: 4-(1-benzothiophen-7-yl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C13H13NS/c1-2-11-6-9-15-13(11)12(3-1)10-4-7-14-8-5-10/h1-4,6,9,14H,5,7-8H2
• InChI Key: FPOVRVHZGVMFPD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CC=CC3=C2SC=C3

Description

4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C13H13NS and its molecular weight is 215.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve N-carbethoxy-4-(benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine (105 mg, 0.3652mmol) in 1 mL ethylene glycol and add potassium hydroxide (102 mg, 1.826 mmol) dissolved in 1 mL of water. The reaction mixture is heated at reflux for 8 hours and then cooled to room temperature. It is then diluted with 5 mL water and extracted with ethyl acetate (3×5 mL), dried over anhydrous magnesium sulfate, filtered and concentrated under vacuum. The reside is purified over silica gel to provide the title compound as a yellow oil (51 mg), MS(ion spray)=216.3 (M+1).